Cas no 1032169-90-6 ((2r,3s)-2-phenyl-3-piperidinamine)

(2r,3s)-2-phenyl-3-piperidinamine structure
1032169-90-6 structure
Product Name:(2r,3s)-2-phenyl-3-piperidinamine
CAS No:1032169-90-6
MF:C11H16N2
MW:176.258142471313
CID:1139258
Update Time:2024-07-27

(2r,3s)-2-phenyl-3-piperidinamine Chemical and Physical Properties

Names and Identifiers

    • (2r,3s)-2-phenyl-3-piperidinamine
    • ACMC-20mjvd
    • SureCN8914498
    • AGN-PC-00OAE5
    • 1,2-Ethanediol, 1-(2-phenyl-1,3-dioxolan-4-yl)-
    • (2R,3S)-1,2-O-isopropylidene-4-pentyne-1,2,3-triol
    • (2R,3S)-2-phenylpiperidin-3-amine
    • CTK0C7723
    • (2R,3S)-1,2-O-benzylidenebutane-1,2,3,4-tetrol
    • (2R,3S)-2-(2,4-Difluorophenyl)-2,3-epoxy-1-butanol
    • ACMC-20mjvd; SureCN8914498; AGN-PC-00OAE5; 1,2-Ethanediol, 1-(2-phenyl-1,3-dioxolan-4-yl)-; (2R,3S)-1,2-O-isopropylidene-4-pentyne-1,2,3-triol; (2R,3S)-2-phenylpiperidin-3-amine; CTK0C7723; (2R,3S)-1,2-O-benzylidenebutane-1,2,3,4-tetrol; (2R,3S)-2-(2,4-Difluorophenyl)-2,3-epoxy-1-butanol;
    • 3-Piperidinamine, 2-phenyl-, (2R,3S)-
    • Inchi: 1S/C11H16N2/c12-10-7-4-8-13-11(10)9-5-2-1-3-6-9/h1-3,5-6,10-11,13H,4,7-8,12H2/t10-,11+/m0/s1
    • InChI Key: GFMAFYNUQDLPBP-WDEREUQCSA-N
    • SMILES: N1CCC[C@H](N)[C@H]1C1=CC=CC=C1

Experimental Properties

  • Density: 1.011±0.06 g/cm3(Predicted)
  • Boiling Point: 293.8±40.0 °C(Predicted)
  • pka: 10.22±0.40(Predicted)
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